1-Pyrrolidinecarboxaldehyde, 2-(1-hydroxy-1-methylethyl)-, (S)-(9CI)

• CAS RN: 129149-57-1
• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• IUPAC Name: (2S)-2-(2-hydroxypropan-2-yl)pyrrolidine-1-carbaldehyde
• InChI: InChI=1S/C8H15NO2/c1-8(2,11)7-4-3-5-9(7)6-10/h6-7,11H,3-5H2,1-2H3/t7-/m0/s1
• InChI Key: AKADVAZONMAJKV-ZETCQYMHSA-N
• Isomeric SMILES: CC(C)([C@@H]1CCCN1C=O)O
• SMILES: CC(C)(C1CCCN1C=O)O
• synonyms: 1-Pyrrolidinecarboxaldehyde, 2-(1-hydroxy-1-methylethyl)-, (S)- (9CI)

Description

1-Pyrrolidinecarboxaldehyde, 2-(1-hydroxy-1-methylethyl)-, (S)-(9CI) is a chemical compound that is commonly used in scientific research. It is a chiral molecule that is used in the synthesis of various pharmaceuticals and agrochemicals. This compound has a wide range of applications in the field of chemistry and biology, making it an important topic of study.

Mechanism of Action

The mechanism of action of 1-Pyrrolidinecarboxaldehyde, 2-(1-hydroxy-1-methylethyl)-, (S)-(9CI) is not well understood. However, it is believed to act as a chiral auxiliary in organic synthesis, facilitating the formation of chiral compounds with high enantioselectivity.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of 1-Pyrrolidinecarboxaldehyde, 2-(1-hydroxy-1-methylethyl)-, (S)-(9CI). However, it is believed to have low toxicity and is generally considered safe for laboratory use.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-Pyrrolidinecarboxaldehyde, 2-(1-hydroxy-1-methylethyl)-, (S)-(9CI) in laboratory experiments is its high purity and yield. This compound is also readily available and relatively inexpensive. However, its limited solubility in water can make it difficult to work with in aqueous environments.

Future Directions

There are several future directions for research involving 1-Pyrrolidinecarboxaldehyde, 2-(1-hydroxy-1-methylethyl)-, (S)-(9CI). These include:
1. Developing new synthetic methods for this compound that are more efficient and environmentally friendly.
2. Investigating the mechanism of action of this compound in more detail to better understand its role in chiral synthesis.
3. Exploring the potential applications of this compound in the synthesis of new pharmaceuticals and agrochemicals.
4. Studying the toxicity and safety of this compound in more detail to ensure its safe use in laboratory experiments.
Conclusion
In conclusion, 1-Pyrrolidinecarboxaldehyde, 2-(1-hydroxy-1-methylethyl)-, (S)-(9CI) is an important compound in scientific research. Its unique chiral properties make it a valuable building block for the synthesis of various pharmaceuticals and agrochemicals. While there is still much to learn about the mechanism of action and potential applications of this compound, it is clear that it has significant potential for future research and development.

Synthesis Methods

The synthesis of 1-Pyrrolidinecarboxaldehyde, 2-(1-hydroxy-1-methylethyl)-, (S)-(9CI) involves the reaction of pyrrolidine and isobutyraldehyde in the presence of a chiral catalyst. This method yields the desired chiral compound with high purity and yield.

Scientific Research Applications

1-Pyrrolidinecarboxaldehyde, 2-(1-hydroxy-1-methylethyl)-, (S)-(9CI) is commonly used in scientific research as a chiral building block for the synthesis of various pharmaceuticals and agrochemicals. It is also used as a reagent in organic synthesis and as a ligand in catalysis.